Cas no 1805600-33-2 (Ethyl 4-Bromo-5-methyl-2-nitrobenzoate)

• Product Name: Ethyl 4-Bromo-5-methyl-2-nitrobenzoate
• CAS No: 1805600-33-2
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 4617926
• Update Time: 2023-08-10

Ethyl 4-Bromo-5-methyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-Bromo-5-methyl-2-nitrobenzoate

• Inchi： 1S/C10H10BrNO4/c1-3-16-10(13)7-4-6(2)8(11)5-9(7)12(14)15/h4-5H,3H2,1-2H3
• InChI Key： BSMHJEAUFMZNQO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)OCC)C=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 3
• Topological Polar Surface Area: 72.1